
LY 292728 stock solution storage and stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LY 292728

Cat. No.: B1675655 Get Quote

Technical Support Center: LY 292728
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the storage and stability of LY 292728 stock solutions. Below

you will find frequently asked questions (FAQs) and troubleshooting guides to assist with your

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for LY 292728 powder?

A1: LY 292728 powder should be stored at -20°C for long-term stability, where it can be viable

for up to three years.[1]

Q2: How should I store stock solutions of LY 292728?

A2: Stock solutions of LY 292728 should be stored at -80°C.[1] Under these conditions, the

solution is reported to be stable for up to one year.[1]

Q3: What is the recommended solvent for preparing a stock solution of LY 292728?

A3: Dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing stock solutions of LY
292728 and other similar compounds for in vitro and in vivo studies.[1] DMSO is a versatile

solvent capable of dissolving a wide range of polar and nonpolar compounds and is miscible

with water and cell culture media.
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Q4: How do I prepare a stock solution of LY 292728 for in vitro experiments?

A4: A detailed protocol for preparing a stock solution is provided in the Experimental Protocols

section below. The general workflow involves dissolving the powdered compound in a suitable

solvent, such as DMSO, to a desired concentration.

Quantitative Data Summary
The following table summarizes the available data on the storage and stability of LY 292728.

Form
Storage
Temperature

Duration of
Stability

Source

Powder -20°C 3 years [1]

In Solvent -80°C 1 year [1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of LY 292728 in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of LY 292728, a potent

leukotriene B4 receptor antagonist, for use in in vitro assays.

Materials:

LY 292728 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Procedure:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1675655?utm_src=pdf-body
https://www.benchchem.com/product/b1675655?utm_src=pdf-body
https://www.targetmol.com/compound/ly%20292728
https://www.targetmol.com/compound/ly%20292728
https://www.benchchem.com/product/b1675655?utm_src=pdf-body
https://www.benchchem.com/product/b1675655?utm_src=pdf-body
https://www.benchchem.com/product/b1675655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing the Compound: Carefully weigh the desired amount of LY 292728 powder using an

analytical balance in a chemical fume hood. For a 10 mM stock solution, the amount to be

weighed will depend on the desired final volume.

Dissolving in DMSO: Transfer the weighed LY 292728 powder to a sterile microcentrifuge

tube. Add the calculated volume of anhydrous DMSO to achieve a final concentration of 10

mM.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly to ensure the

compound is completely dissolved. Visually inspect the solution for any undissolved

particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile cryovials.

Long-Term Storage: Store the aliquots at -80°C for long-term stability.[1]

Note on Final DMSO Concentration in Cell Culture: When preparing working solutions for cell-

based assays, it is crucial to dilute the DMSO stock solution in the cell culture medium to a final

DMSO concentration that is non-toxic to the cells, typically below 0.5%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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